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Compound of Interest

Compound Name: Acid red 119

Cat. No.: B083087

An In-depth Technical Guide to Acid Red 119

This technical guide provides a comprehensive overview of Acid Red 119, a disazo acid dye,
tailored for researchers, scientists, and professionals in drug development. The document
details its molecular structure, chemical formula, physicochemical properties, and synthesis,
and includes a diagrammatic representation of its manufacturing workflow.

Molecular Structure and Formula

Acid Red 119 is a complex disazo dye. Its chemical structure is characterized by two azo
groups (-N=N-) that connect aromatic rings. The molecule also contains sulfonic acid groups,
which impart water solubility and are characteristic of acid dyes.

Molecular Formula: C31H2sNsNa206S:2

IUPAC Name: disodium;3-[[N-ethyl-4-[[4-[(3-sulfonatophenyl)diazenyllnaphthalen-1-
yl]diazenyl]anilino]methyllbenzenesulfonate[1]

Molecular Weight: 637.67 g/mol [2]
CAS Numbers: 12220-20-1, 70210-06-9[1][2]
Chemical Class: Diazo[3]

Below is a two-dimensional representation of the molecular structure of Acid Red 119.
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Physicochemical and Quality Parameters

The following table summarizes the key quantitative data for Acid Red 119, including its
general properties and fastness ratings, which are crucial for its application in various

industries.
Parameter Value Reference
Physical Appearance Red Powder [3]
Hue Bordeaux [3]
Solubility Soluble in water [3]
Dye Content >98% [3]
Light Fastness 4 [3]
Washing Fastness 5 [3]
Synthesis Workflow

The industrial synthesis of Acid Red 119 is a multi-step process involving diazotization and
coupling reactions. A generalized workflow for its manufacturing is outlined below. This process
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starts with the diazotization of an aromatic amine, followed by a series of coupling reactions to

build the final complex dye molecule.

Step 1: First Diazotization

Diazotizing Agent
(e.g., Sodium Nitrite, HCI)

3-Aminobenzenesulfonic acid

Diazotization

A

Step 2: First Coupling Reaction

—V’ Diazo Intermediate 1
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Coupling
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Step 3: Second Diazotization
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Diazotizing Agent
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\ \ Step 4: Second Coupling Reaction
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Acid Red 119
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A simplified workflow for the synthesis of Acid Red 119.
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Experimental Protocols

Detailed experimental protocols for the synthesis of Acid Red 119 are often proprietary and not
readily available in public literature. However, a general procedure based on the described
manufacturing methods is provided below. Similarly, while Acid Red 119 is used for staining,
specific protocols are not widely published; a general acid dye staining protocol is described.

General Synthesis Protocol (lllustrative)

Objective: To synthesize Acid Red 119 through a sequence of diazotization and coupling
reactions.

Materials:

» 3-Aminobenzenesulfonic acid

e Naphthalen-1-amine

o 3-((Ethyl(phenyl)amino)methyl)benzenesulfonic acid
e Sodium nitrite

e Hydrochloric acid

e Sodium carbonate

e ICce

Standard laboratory glassware and equipment
Procedure:

 First Diazotization: Dissolve 3-Aminobenzenesulfonic acid in a sodium carbonate solution.
Cool the solution in an ice bath and slowly add a solution of sodium nitrite. Acidify the
mixture with hydrochloric acid to form the first diazonium salt.

 First Coupling: Prepare a solution of Naphthalen-1-amine. Slowly add the diazonium salt
solution from step 1 to the Naphthalen-1-amine solution while maintaining a low temperature
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to form the monoazo intermediate.

e Second Diazotization: The monoazo intermediate is then subjected to a second diazotization
reaction under similar conditions as in step 1 to activate it for the final coupling.

o Second Coupling: Prepare a solution of 3-((Ethyl(phenyl)amino)methyl)benzenesulfonic acid.
Add the diazonium salt of the monoazo intermediate from step 3 to this solution to form the
final Acid Red 119 dye.

« |solation and Purification: The resulting dye is then isolated from the reaction mixture,
typically by salting out, followed by filtration and drying. Further purification may be
necessary to achieve the desired dye content.

Note: This is a generalized procedure. Actual reaction conditions, such as temperature, pH,
and reaction times, would need to be optimized for yield and purity.[2]

General Staining Protocol for Acid Dyes

Obijective: To stain protein fibers (e.g., wool, silk, nylon) or biological specimens using an acid
dye like Acid Red 119.

Materials:

Acid Red 119 dye

Acetic acid or other weak acid

Textile material or deparaffinized tissue sections

Water bath or heating apparatus

Beakers and stirring equipment
Procedure:

o Preparation of the Dye Bath: Prepare a solution of Acid Red 119 in water. The concentration
will depend on the desired shade intensity.
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 Acidification: Add a weak acid, such as acetic acid, to the dye bath to achieve an acidic pH.
This is crucial for the binding of the acid dye to the substrate.

» Staining: Immerse the material to be dyed (textile or tissue) into the dye bath. Gradually heat
the bath to a temperature typically between 60-100°C and maintain for a specific duration
(e.g., 30-60 minutes), with occasional stirring.

e Rinsing: After staining, remove the material from the dye bath and rinse thoroughly with
water to remove any unfixed dye.

e Drying/Mounting: The stained material is then dried. For histological slides, this would be
followed by dehydration and mounting.

Note: The exact temperature, time, and dye concentration will vary depending on the specific
application and the substrate being stained.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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